Cas no 2491-99-8 (1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)-)

• Product Name: 1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)-
• CAS No: 2491-99-8
• MF: C₁₄H₆Cl₄N₂O
• MW: 360.022239208221
• CID: 288809
• PubChem ID: 259838
• Update Time: 2025-04-19

1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)-
• 2,5-bis(3,4-dichlorophenyl)-1,3,4-oxadiazole
• 2491-99-8
• NSC90456
• NSC-90456
• DTXSID60293537

• Inchi： 1S/C14H6Cl4N2O/c15-9-3-1-7(5-11(9)17)13-19-20-14(21-13)8-2-4-10(16)12(18)6-8/h1-6H
• InChI Key： YMEGRHRBQLZTKN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NN=C(C2C=CC(=C(C=2)Cl)Cl)O1)Cl

Computed Properties

• Exact Mass: 357.92368
• Monoisotopic Mass: 357.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 492.3°Cat760mmHg
• Flash Point: 251.6°C
• Refractive Index: 1.622
• PSA: 38.92